Cas no 2680669-19-4 (3-{4-(prop-2-en-1-yloxy)carbonylpiperazin-1-yl}oxolane-3-carboxylic acid)

• Product Name: 3-{4-(prop-2-en-1-yloxy)carbonylpiperazin-1-yl}oxolane-3-carboxylic acid
• CAS No: 2680669-19-4
• MF: C₁₃H₂₀N₂O₅
• MW: 284.308303833008
• CID: 5632969
• PubChem ID: 165908423
• Update Time: 2025-05-21

3-{4-(prop-2-en-1-yloxy)carbonylpiperazin-1-yl}oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-[(prop-2-en-1-yloxy)carbonyl]piperazin-1-yl}oxolane-3-carboxylic acid
• EN300-28286847
• 2680669-19-4
• 3-{4-(prop-2-en-1-yloxy)carbonylpiperazin-1-yl}oxolane-3-carboxylic acid

• Inchi： 1S/C13H20N2O5/c1-2-8-20-12(18)14-4-6-15(7-5-14)13(11(16)17)3-9-19-10-13/h2H,1,3-10H2,(H,16,17)
• InChI Key： YLXKIYZIZISOKE-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C1)N1CCN(C(=O)OCC=C)CC1

Computed Properties

• Exact Mass: 284.13722174g/mol
• Monoisotopic Mass: 284.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 79.3Ų

Additional information on 3-{4-(prop-2-en-1-yloxy)carbonylpiperazin-1-yl}oxolane-3-carboxylic acid

3-{4-(Prop-2-en-1-yloxy)carbonylpiperazin-1-yl}oxolane-3-carboxylic Acid: A Comprehensive Overview

The compound 3-{4-(prop-2-en-1-yloxy)carbonylpiperazin-1-yl}oxolane-3-carboxylic acid, identified by the CAS number CAS 2680669-19-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperazine derivatives, which are widely studied for their diverse biological activities and synthetic versatility.

The molecular structure of this compound is characterized by a piperazine ring substituted with a propenyl group and a carboxylic acid moiety. The presence of the piperazine ring introduces unique electronic properties, making it an attractive target for drug design and material science applications. Recent studies have highlighted its potential as a building block for advanced materials, such as stimuli-responsive polymers and drug delivery systems.

One of the most intriguing aspects of this compound is its ability to undergo various chemical transformations, enabling the synthesis of derivatives with enhanced bioavailability and pharmacokinetic profiles. For instance, researchers have explored the use of this compound in the development of prodrugs, where the carboxylic acid group can be modified to improve solubility and absorption in biological systems.

Furthermore, the propenyl group attached to the piperazine ring contributes to the compound's reactivity and selectivity in chemical reactions. This feature has been exploited in catalytic processes, where the compound serves as a ligand or catalyst in asymmetric synthesis, offering new avenues for enantioselective reactions.

In terms of biological activity, recent findings suggest that this compound exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). These results underscore its potential as a lead compound for drug discovery programs targeting Alzheimer's disease and related conditions.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the piperazine ring through nucleophilic substitution reactions and subsequent functionalization with the propenyl and carboxylic acid groups via coupling reactions.

Despite its promising properties, further research is required to fully elucidate its mechanism of action and optimize its therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists are essential to unlock the full potential of this compound in both academic and industrial settings.

In conclusion, 3-{4-(prop-2-en-1-yloxy)carbonylpiperazin-1-yl}oxolane-3-carboxylic acid represents a valuable addition to the arsenal of organic compounds with applications spanning from materials science to pharmacology. As research continues to uncover its capabilities, this compound is poised to make significant contributions to various fields in the coming years.